Cas no 2179-60-4 (Methyl propyl disulfide)

Methyl propyl disulfide Properties

Names and Identifiers

• Methyl propyl disulfide
• 1-(methyldisulfanyl)propane
• Methylpropyldisulfideneat
• 1-METHYLDITHIO-PROPANE
• 2,3-Dithiahexane
• Disulfide,methyl propyl
• methyl n-propyl disulfide
• Methyl propyl disulphide
• Methyldithiopropane
• methyl-propyl-disulfane
• Propyl methyl disulfide
• Disulfide, methyl propyl
• 8M12K3FU0T
• Methylpropyldisulfide
• Propyl methyl persulfide
• 1-methyldisulfanylpropane
• 1-methyl-2-propyldisulfane
• 1-(Methyldisulfanyl)propane #
• FEMA No. 3201
• Methyl propyl disulfide, 90%
• FEMA 3201
• +Expand

• MDL： MFCD00013400
• InChIKey： PUCHCUYBORIUSM-UHFFFAOYSA-N
• Inchi： 1S/C4H10S2/c1-3-4-6-5-2/h3-4H2,1-2H3
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])[H])SC([H])([H])[H]

Computed Properties

• Exact Mass: 122.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 6
• Complexity: 21.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.6

Experimental Properties

• LogP: 2.40760
• PSA: 50.60000
• Refractive Index: n20/D 1.508(lit.)
• Boiling Point: 71°C/43mmHg(lit.)
• Melting Point: -101.52°C (estimate)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• FEMA: 3201
• Color/Form: Yellow, easy to flow liquid, with meat flavor and leek smell
• Solubility: Slightly soluble in water, soluble in ethanol and oil
• Density: 0.98 g/mL at 25 °C(lit.)

Methyl propyl disulfide Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16-S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-36
• Signal Word：Warning
• HazardClass：3.2

Methyl propyl disulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether